1-Chloro-3,3-dimethyl-pent-4-en-2-one

• Molecular Formula: C7H11ClO
• Molecular Weight: 146.61 g/mol
• IUPAC Name: 1-chloro-3,3-dimethylpent-4-en-2-one
• InChI: InChI=1S/C7H11ClO/c1-4-7(2,3)6(9)5-8/h4H,1,5H2,2-3H3
• InChI Key: ZMTGFOBMYYRLFG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C=C)C(=O)CCl

Description

1-Chloro-3,3-dimethyl-pent-4-en-2-one is a useful research compound. Its molecular formula is C7H11ClO and its molecular weight is 146.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

57 g (0.256 mol) of 1-chloro-3,3-dimethyl-2-phenoxy-1,4-pentadiene were warmed to 40° C. in a mixture of 250 ml of formic acid and 50 ml of concentrated hydrochloric acid for 1 hour. The mixture was then diluted with 400 ml of CH2Cl2 and ice, and was extracted 3 times by shaking with 2 N sodium hydroxide solution. After the methylene chloride phase had been dried over Na2SO4, the solvent was stripped off in a rotary evaporator. There remained 36 g (96%) of crude product. 32.2 g (0.22 mol, 86%) of 1-chloro-3,3-dimethyl-pent-4-en-2-one were obtained by distillation (b.p. 81°-84° C./24 mm Hg).

Synthesis routes and methods II

Procedure details

The reaction is to be described as surprising, since the adduct mixture of 1,4,6,6,6-pentachloro- 3,3-dimethyl-hexane-2-one and 1,4-dichloro-4-methyl-3-(2,2,2-trichloroethyl)-pentan-2-one obtained from carbon tetrachloride and 1-chloro-3,3-dimethyl-pent-4en-2-one predominantly leads to cis-acids with bases (compare DE-OS (German Published Specification) 3,100,354 Example 4 and 5).

Synthesis routes and methods III

Procedure details

Synthesis routes and methods IV

Procedure details